Cas no 882855-60-9 (cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid)

• Product Name: cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid
• CAS No: 882855-60-9
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 638713
• PubChem ID: 137346875
• Update Time: 2025-07-17

cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 5-amino-3,3-difluoro-, (1R,5S)-rel-
• cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid
• 882855-60-9
• starbld0030611
• Rel-(1R,5S)-5-amino-3,3-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C7H11F2NO2/c8-7(9)2-4(6(11)12)1-5(10)3-7/h4-5H,1-3,10H2,(H,11,12)/t4-,5+/m1/s1
• InChI Key： KBFZLHCDOOFIGV-UHNVWZDZSA-N
• SMILES： FC1(C[C@H](C[C@@H](C(=O)O)C1)N)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid

Research Brief on cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid (CAS: 882855-60-9): Recent Advances and Applications

In recent years, the compound cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid (CAS: 882855-60-9) has garnered significant attention in the chemobiological and pharmaceutical research communities. This bicyclic amino acid derivative, characterized by its unique stereochemistry and fluorine substitution, has emerged as a promising scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have explored its potential in targeting metabolic pathways, modulating protein-protein interactions, and serving as a building block for peptidomimetics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing potent dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The cis-configuration of the amino and carboxyl groups, combined with the difluoro substitution at the 3-position, was found to confer exceptional metabolic stability while maintaining favorable pharmacokinetic properties. Researchers highlighted how this structural motif could be leveraged to enhance target engagement and reduce off-target effects in next-generation antidiabetic agents.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. A 2024 Nature Chemical Biology publication detailed its incorporation into γ-aminobutyric acid (GABA) analogs, showing improved blood-brain barrier penetration compared to traditional GABAergic compounds. The difluorocyclohexane core appears to mitigate the conformational flexibility that often leads to nonspecific binding, while the cis-arrangement of functional groups mimics bioactive conformations observed in neurotransmitter-receptor interactions.

From a synthetic chemistry perspective, several innovative routes to cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid have been developed. A recent Organic Process Research & Development paper (2024) described a scalable asymmetric synthesis approach using enzymatic desymmetrization as the key step, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in obtaining the cis-isomer with high stereochemical purity, which had limited large-scale applications of this valuable building block.

The compound's unique properties have also found applications beyond pharmaceuticals. Materials science researchers have incorporated 882855-60-9 into novel fluorinated polymers, where its rigid cyclohexane core and polar functional groups contribute to exceptional thermal stability and controlled hydrophilicity. These materials show promise for biomedical applications such as drug-eluting stents and tissue engineering scaffolds, as reported in a 2023 Advanced Materials publication.

Ongoing clinical investigations are exploring derivatives of cis-5-amino-3,3-difluorocyclohexane-1-carboxylic acid as potential treatments for rare genetic disorders involving amino acid metabolism. Preliminary results from Phase I trials (2024) indicate good tolerability and favorable distribution profiles, supporting further development. The compound's ability to mimic natural amino acids while resisting metabolic degradation appears particularly valuable for these applications.

As research continues, the scientific community anticipates broader applications of this versatile scaffold. Its combination of structural rigidity, metabolic stability, and synthetic accessibility positions 882855-60-9 as a valuable tool for addressing current challenges in drug discovery and biomaterials development. Future directions may include exploration of its use in targeted protein degradation platforms and as a component of novel diagnostic imaging agents.